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Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ribosomal Protein L23 (RPL23) is a component of the 60S ribosomal subunit and plays a

crucial role in protein synthesis.[1][2][3] Beyond its canonical function in ribosome biogenesis,

RPL23 is implicated in extra-ribosomal functions, most notably in the regulation of the p53

tumor suppressor pathway.[1][4] RPL23 can bind to MDM2, inhibiting its E3 ubiquitin ligase

activity towards p53, thereby leading to p53 stabilization and activation.[1][4][5] Dysregulation

of RPL23 expression has been associated with various cancers, making it a protein of interest

in both basic research and drug development.[1][6] These application notes provide detailed

protocols for the accurate quantification of RPL23 expression at both the mRNA and protein

levels in cellular models.

Data Presentation
Quantitative data from the described experimental protocols can be summarized for clear

comparison. Below are template tables for organizing results.

Table 1: Summary of RPL23 mRNA Expression by qRT-PCR
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Cell
Line/Treatm
ent

Target Gene
Reference
Gene

ΔCt
(Ct_Target -
Ct_Ref)

ΔΔCt
(ΔCt_Sampl
e -
ΔCt_Contro
l)

Fold
Change (2^-
ΔΔCt)

Control Cells RPL23 GAPDH 1.0 1.0

Treated Cells

1
RPL23 GAPDH

Treated Cells

2
RPL23 GAPDH

Knockdown

Cells
RPL23 GAPDH

Table 2: Densitometric Analysis of RPL23 Protein Expression by Western Blot

Cell
Line/Treatment

RPL23 Band
Intensity

Loading
Control (e.g.,
GAPDH)
Intensity

Normalized
RPL23
Intensity

Fold Change
vs. Control

Control Cells 1.0 1.0

Treated Cells 1

Treated Cells 2

Knockdown Cells

Table 3: Scoring of RPL23 Protein Expression by Immunohistochemistry/Immunofluorescence
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Sample ID
Staining Intensity
(0-3)

Percentage of
Positive Cells (%)

H-Score (Intensity
x Percentage)

Control Tissue 1

Patient Tissue 1

Control Cells 1

Treated Cells 1

Signaling Pathways and Experimental Workflows
RPL23-MDM2-p53 Signaling Pathway
RPL23 is a key regulator of the p53 tumor suppressor pathway. Under conditions of ribosomal

stress, free RPL23 can bind to the central acidic domain of MDM2, an E3 ubiquitin ligase that

targets p53 for proteasomal degradation. This interaction inhibits MDM2-mediated

ubiquitination of p53, leading to p53 stabilization, accumulation, and activation of its

downstream targets, which can result in cell cycle arrest or apoptosis.[1][4]
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Cell Culture & Treatment

Total RNA Extraction

DNase Treatment (Optional)

cDNA Synthesis
(Reverse Transcription)

Quantitative PCR with
RPL23-specific primers

Data Analysis
(ΔΔCt Method)

Relative RPL23 mRNA Quantification

 

Cell Lysis & Protein Extraction

Protein Quantification (BCA Assay)

SDS-PAGE

Protein Transfer to Membrane

Blocking

Primary Antibody Incubation
(anti-RPL23)
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(HRP-conjugated)
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cells Grown on Coverslips

Fixation (e.g., 4% PFA)

Permeabilization (e.g., Triton X-100)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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